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Compound of Interest

Compound Name: SAE-14

Cat. No.: B10831564

For Researchers, Scientists, and Drug Development Professionals

Introduction

SAE-14 (CAS Number: 1241280-25-0) is a potent and specific antagonist of the G protein-
coupled receptor 183 (GPR183), also known as the Epstein-Barr virus-induced G-protein
coupled receptor 2 (EBI2).[1][2] With a molecular formula of C19H19F3N202 and a molecular
weight of 364.36 g/mol , this small molecule is a subject of interest in drug discovery,
particularly for its potential therapeutic applications in autoimmune diseases and neuropathic
pain.[3][4][5] This technical guide provides a comprehensive overview of the available solubility
and stability data for SAE-14, detailed experimental protocols for assessing these parameters,
and an illustrative representation of its associated signaling pathway.

Physicochemical Properties

A summary of the key physicochemical properties of SAE-14 is presented below.
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Property Value Source
CAS Number 1241280-25-0 [6]
Molecular Formula C19H19F3N202 [3]
Molecular Weight 364.36 g/mol [6]

3-(3,4-difluorophenyl)-N-[3-
Chemical Name fluoro-5-(morpholin-4- Inferred from Structure

yl)phenyl]propanamide

Solubility Data

The solubility of a compound is a critical parameter in drug development, influencing its
absorption, distribution, and formulation. The available quantitative solubility data for SAE-14 is

limited.

Table 1: Quantitative Solubility of SAE-14

Solvent Concentration Conditions Source

) ) Ultrasonic and
Dimethyl Sulfoxide 100 mg/mL (274.45

warming to 60°C may Vendor Data
(DMSO) mM)

be required.

Note: The lack of extensive public data necessitates empirical determination of solubility in
various pharmaceutically relevant solvents and buffers.

Stability Data

Stability testing provides evidence on how the quality of a drug substance varies with time
under the influence of environmental factors.

Table 2: Stability Profile of SAE-14
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Condition Observation Source

Stable under recommended
Recommended Storage N Vendor Data
storage conditions.

-20°C Shelf life of up to 1095 days. Vendor Data

-80°C Shelf life of 182 days. Vendor Data

Note: Comprehensive stability studies, including forced degradation, are essential to fully
characterize the stability profile of SAE-14.

Experimental Protocols

Due to the limited availability of specific experimental protocols for SAE-14 in the public
domain, the following sections provide detailed, representative methodologies for key solubility
and stability experiments. These protocols are based on established industry practices and can
be adapted for the evaluation of SAE-14.

Kinetic Solubility Assay (Turbidimetric Method)

This high-throughput assay provides a rapid assessment of a compound's solubility.
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Sample Preparation

Prepare 10 mM stock solution of SAE-14 in DMSO

Dispense stock solution into 96-well plate

Add aqueous buffer (e.g., PBS, pH 7.4)

AN

Assay Execution
A
Incubate at room temperature for 2 hours with shaking Measure turbidity at 620 nm using a plate reader

Data Analysis
A4
G)etenm'ne the concentration at which precipitation occurg (Calculate kinetic solubility

J/

Click to download full resolution via product page
Kinetic Solubility Assay Workflow
Methodology:

¢ Stock Solution Preparation: Prepare a 10 mM stock solution of SAE-14 in 100% DMSO.

« Plate Preparation: In a clear 96-well plate, create a serial dilution of the SAE-14 stock
solution.

o Buffer Addition: Add phosphate-buffered saline (PBS) at pH 7.4 to each well to achieve the
final desired concentrations of SAE-14. The final DMSO concentration should be kept low
(e.g., <1%) to minimize its effect on solubility.
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 Incubation: Incubate the plate at room temperature for 2 hours with gentle shaking.

o Measurement: Measure the absorbance (turbidity) of each well at a wavelength of 620 nm
using a microplate reader.

» Data Analysis: The kinetic solubility is defined as the concentration at which the turbidity
reading significantly increases above the background, indicating precipitation.[7][8][9]

Thermodynamic Solubility Assay (Shake-Flask Method)

This method determines the equilibrium solubility of a compound, which is a more accurate
representation of its true solubility.

Sample Preparation

Add excess solid SAE-14 to vials

Add solvent (e.g., water, buffer)

[ Equilibration & Separation

A/

Incubate at a constant temperature (e.g., 25°C or 37°C) with shaking for 24-48 hours Filter or centrifuge to remove undissolved solid

Quantification
[Analyze the supernatant by HPLC-UV] E)uanﬁfy conc ion against a dard curva

Click to download full resolution via product page

Thermodynamic Solubility Assay Workflow

Methodology:
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o Sample Preparation: Add an excess amount of solid SAE-14 to a series of vials containing

different aqueous buffers (e.g., pH 5.0, 7.4, and 9.0).

o Equilibration: Seal the vials and shake them at a constant temperature (e.g., 25°C or 37°C)

for 24 to 48 hours to ensure equilibrium is reached.[10][11]

o Separation: After incubation, separate the undissolved solid from the solution by filtration

(using a 0.45 um filter) or centrifugation.

e Quantification: Analyze the concentration of SAE-14 in the clear supernatant using a

validated HPLC-UV method.

» Data Analysis: The thermodynamic solubility is the concentration of the saturated solution,

determined from a standard curve.

Forced Degradation Study

Forced degradation studies are conducted to identify potential degradation products and

pathways, which is crucial for developing stability-indicating analytical methods.

Acid Hydrolysis Base Hydrolysis Oxidation Thermal Degradation
(e.g., 0.1 M HCI, 60°C) (e.g., 0.1 M NaOH, 60°C) (e.g., 3% H202, RT) (e.g., 80°C, solid state)
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Forced Degradation Study Workflow

Methodology:

Forced degradation studies should be performed on SAE-14 in both solid and solution states.
[12][13][14][15]

Acid Hydrolysis: Incubate a solution of SAE-14 in 0.1 M HCI at 60°C for a defined period
(e.g., 2, 4, 8, 24 hours).

e Base Hydrolysis: Incubate a solution of SAE-14 in 0.1 M NaOH at 60°C for a defined period.

o Oxidative Degradation: Treat a solution of SAE-14 with 3% hydrogen peroxide at room
temperature.

o Thermal Degradation: Expose solid SAE-14 to dry heat (e.g., 80°C).

o Photodegradation: Expose solid and solution samples of SAE-14 to light as per ICH Q1B
guidelines.

e Analysis: Analyze the stressed samples at various time points using a stability-indicating
HPLC method coupled with a UV detector and a mass spectrometer (LC-MS) to separate,
identify, and quantify the parent compound and any degradation products.

Signaling Pathway

SAE-14 is an antagonist of GPR183. GPR183 is a G protein-coupled receptor that is activated
by oxysterols, such as 7a,25-dihydroxycholesterol (7a,25-OHC).[16] The binding of the agonist
to GPR183 initiates a signaling cascade through Gai proteins. This leads to the inhibition of
adenylyl cyclase, a decrease in intracellular cyclic AMP (cCAMP) levels, and the modulation of
downstream effector pathways, including the MAPK/ERK pathway.[17][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. GPR183 antagonist SAE-14|CAS 1241280-25-0|DC Chemicals [dcchemicals.com]
e 2. medchemexpress.com [medchemexpress.com]
¢ 3. static.cymitquimica.com [static.cymitquimica.com]

e 4. Discovery of a First-in-Class GPR183 Antagonist for the Potential Treatment of
Rheumatoid Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]

e 5. GPR183-Oxysterol Axis in Spinal Cord Contributes to Neuropathic Pain - PMC
[pmc.ncbi.nlm.nih.gov]

e 6. SAE-14 1241280-25-0 | MCE [medchemexpress.cn]

e 7. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]

» 8. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]

e 9. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nim.nih.gov]

e 10. Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant
Points of Novel Bioactive Hybrid Compounds - PMC [pmc.ncbi.nlm.nih.gov]

e 11. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]

o 12. Development of forced degradation and stability indicating studies of drugs—A review -
PMC [pmc.ncbi.nim.nih.gov]

e 13. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline
[pharmaguideline.com]

e 14. sgs.com [sgs.com]

e 15. biopharminternational.com [biopharminternational.com]
e 16. researchgate.net [researchgate.net]

e 17. GPR183 - Wikipedia [en.wikipedia.org]

e 18. GPR183 (human) [phosphosite.org]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b10831564?utm_src=pdf-custom-synthesis
https://www.dcchemicals.com/product_show-gpr183antagonistsae-14.html
https://www.medchemexpress.com/sae-14.html
https://static.cymitquimica.com/products/IN/pdf/sds-DA024D2N.pdf
https://pubmed.ncbi.nlm.nih.gov/38047891/
https://pubmed.ncbi.nlm.nih.gov/38047891/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7592849/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7592849/
https://www.medchemexpress.cn/cas/1241280-25-0.html
https://axispharm.com/kinetic-solubility-assays-protocol/
https://www.protocols.io/view/shake-flask-aqueous-solubility-assay-kinetic-solub-j8nlk8y41l5r/v1
https://pubmed.ncbi.nlm.nih.gov/18991584/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9573696/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9573696/
https://labtesting.wuxiapptec.com/dmpk-services/kinetic-thermodynamic-solubility-testing/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761119/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761119/
https://www.pharmaguideline.com/2014/08/forced-degradation-study-in-pharmaceutical-stability.html?m=1
https://www.pharmaguideline.com/2014/08/forced-degradation-study-in-pharmaceutical-stability.html?m=1
https://www.sgs.com/de-de/-/media/sgscorp/documents/corporate/technical-documents/sgs-lss-forced-degradation-en-11.cdn.de-de.pdf
https://www.biopharminternational.com/view/forced-degradation-studies-regulatory-considerations-and-implementation
https://www.researchgate.net/figure/The-GPR183-oxysterol-pathway-positions-ILC3s-in-the-colon-In-steady-state-LTi-like_fig4_335326064
https://en.wikipedia.org/wiki/GPR183
https://www.phosphosite.org/proteinAction?id=4857736&showAllSites=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility and
Stability of SAE-14]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831564#sae-14-solubility-and-stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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